Cas no 896307-12-3 (8-(2,5-dimethoxyphenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,5-dimethoxyphenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896307-12-3
• MF: C₂₀H₂₃N₅O₅
• MW: 413.427124261856
• CID: 5479100
• Update Time: 2025-07-10

8-(2,5-dimethoxyphenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-dimethoxyphenyl)-2-(3-hydroxypropyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 8-(2,5-dimethoxyphenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H23N5O5/c1-12-11-24-16-17(22(2)20(28)23(18(16)27)8-5-9-26)21-19(24)25(12)14-10-13(29-3)6-7-15(14)30-4/h6-7,10-11,26H,5,8-9H2,1-4H3
• InChI Key： UQUZQTHRNTUNHJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C(C([H])=C([H])C=4OC([H])([H])[H])OC([H])([H])[H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])O[H])=O

Additional information on 8-(2,5-dimethoxyphenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 8-(2,5-dimethoxyphenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 896307-12-3)

The compound 8-(2,5-dimethoxyphenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, identified by its CAS No. 896307-12-3, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. This purine derivative is characterized by its unique imidazo[1,2-g]purine core, which is functionalized with a 2,5-dimethoxyphenyl group and a 3-hydroxypropyl side chain. Such modifications make it a promising candidate for exploring novel therapeutic applications, particularly in the fields of enzyme inhibition and signal transduction modulation.

In recent years, the scientific community has shown growing interest in purine-based compounds due to their diverse biological activities. The imidazo[1,2-g]purine scaffold, in particular, has been studied for its potential role in targeting kinase pathways and G-protein-coupled receptors (GPCRs). Researchers are actively investigating how structural variations, such as the 2,5-dimethoxyphenyl substitution in CAS No. 896307-12-3, influence binding affinity and selectivity. This aligns with current trends in precision medicine, where tailored molecular designs are crucial for developing next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of 8-(2,5-dimethoxyphenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic transformations, including cyclization reactions and selective functionalization. The presence of both hydrophilic (3-hydroxypropyl) and lipophilic (dimethoxyphenyl) moieties in its structure suggests potential for optimizing drug-like properties, such as solubility and membrane permeability. These attributes are critical for addressing challenges in drug delivery systems, a hot topic in contemporary pharmaceutical research.

The pharmacological potential of CAS No. 896307-12-3 is further underscored by its structural resemblance to known adenosine receptor ligands. Adenosine receptors play pivotal roles in neuroprotection, anti-inflammatory responses, and metabolic regulation, making them attractive targets for treating conditions like Parkinson's disease and chronic inflammation. Computational studies, including molecular docking and QSAR modeling, could provide deeper insights into how this compound interacts with biological targets, answering frequent queries about its mechanism of action.

Beyond its therapeutic prospects, 896307-12-3 also serves as a valuable tool for chemical biology studies. Its fluorescent properties (if applicable) or ability to act as a probe molecule could facilitate real-time monitoring of cellular processes. This aligns with the increasing demand for bioimaging agents in diagnostics and research, a trend reflected in rising search volumes for terms like "fluorescent biomarkers" and "small-molecule probes."

In conclusion, 8-(2,5-dimethoxyphenyl)-3-(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a fascinating intersection of medicinal chemistry and drug discovery. Its structural complexity and functional versatility position it as a compound worthy of further investigation, especially in contexts where target specificity and polypharmacology are prioritized. As research progresses, this molecule may contribute to answering pressing questions about structure-activity relationships in heterocyclic compounds, a subject of enduring relevance in both academic and industrial settings.